2-Bromo-4-((3-chlorobenzyl)oxy)-5-methoxybenzaldehyde

• Molecular Formula: C15H12BrClO3
• Molecular Weight: 355.61 g/mol
• SMILES: COC1=C(C=C(C(=C1)C=O)Br)OCC2=CC(=CC=C2)Cl
• InChI: InChI=1S/C15H12BrClO3/c1-19-14-6-11(8-18)13(16)7-15(14)20-9-10-3-2-4-12(17)5-10/h2-8H,9H2,1H3
• InChIKey: LTOFHUKYEVCOLG-UHFFFAOYSA-N

2-Bromo-4-((3-chlorobenzyl)oxy)-5-methoxybenzaldehyde: Overview

2-Bromo-4-((3-chlorobenzyl)oxy)-5-methoxybenzaldehyde (CAS 1427022-44-3) is a trisubstituted benzaldehyde derivative with the molecular formula C₁₅H₁₂BrClO₃ and a molecular weight of 355.61 g/mol . It belongs to the benzyloxybenzaldehyde class, which has been broadly investigated for anticancer activity against HL-60 cells and as a scaffold for selective ALDH1A3 inhibitors [1]. The compound features a bromine atom at the 2-position, a 3-chlorobenzyl ether at the 4-position, a methoxy group at the 5-position, and a reactive aldehyde at the 1-position, creating a unique substitution pattern that determines its reactivity profile and biological target engagement relative to its positional isomers and close analogs .

• [1] Lin, C. F.; Yang, J. S.; Chang, C. Y.; et al. Synthesis and anticancer activity of benzyloxybenzaldehyde derivatives against HL-60 cells. Bioorg. Med. Chem. 2005, 13 (5), 1537–1544. View Source

2-Bromo-4-((3-chlorobenzyl)oxy)-5-methoxybenzaldehyde: Positional Isomer Selectivity

Within the benzyloxybenzaldehyde series, seemingly minor changes in halogen position or benzyl ether regiochemistry can produce large shifts in biological activity, selectivity, and physicochemical properties. For instance, the anticancer potency of 2-(benzyloxy)benzaldehyde against HL-60 cells is highly sensitive to the substitution pattern on both the benzaldehyde core and the benzyl ring [1]. The 3-chlorobenzyl ether in the target compound places the chlorine atom at the meta position of the pendant phenyl ring, whereas the commercially prevalent analog 3-bromo-4-[(2-chlorobenzyl)oxy]-5-methoxybenzaldehyde (CAS 345985-64-0) carries an ortho-chlorobenzyl group . This positional difference alters the spatial orientation of the chlorine atom, which can affect π-stacking interactions with aromatic residues in enzyme binding pockets, modulate the electron density of the benzyl ether oxygen, and change the compound's logP and hydrogen-bond acceptor profile [2]. Consequently, generic substitution without experimental validation risks loss of target engagement, altered selectivity, or failed structure–activity relationship (SAR) correlations [2].

• [1] Lin, C. F.; Yang, J. S.; Chang, C. Y.; et al. Synthesis and anticancer activity of benzyloxybenzaldehyde derivatives against HL-60 cells. Bioorg. Med. Chem. 2005, 13 (5), 1537–1544. View Source
• [2] Bölcskei, H.; Német-Hanzelik, A.; Dubrovay, Z.; Háda, V.; Keglevich, G. Synthesis of Phenyl- and Pyridyl-substituted Benzyloxybenzaldehydes by Suzuki-Miyaura Coupling Reactions. Lett. Drug Des. Discov. 2019, 16 (11), 1248–1257. View Source

2-Bromo-4-((3-chlorobenzyl)oxy)-5-methoxybenzaldehyde: Differentiation Evidence

Suzuki–Miyaura Chemoselectivity: Exclusive C–Br Coupling

In the Suzuki–Miyaura coupling reaction, the bromine atom at the 2-position of the benzaldehyde core is selectively replaced by aryl or heteroaryl boronic acids, while the chlorine atom on the pendant 3-chlorobenzyl ring remains completely inert under standard Pd(PPh₃)₄/NaOEt or Pd(OAc)₂/P(o-tol)₃ conditions [1]. This chemoselectivity is not achievable with the dichloro analog 2-chloro-4-((3-chlorobenzyl)oxy)-5-methoxybenzaldehyde (CAS 1427021-95-1), where both chlorine atoms can compete for oxidative addition, leading to mixtures of mono- and bis-coupled products. In the target compound, the C–Br bond dissociation energy (approximately 65–70 kcal/mol) is significantly lower than that of the aryl C–Cl bond (approximately 85–90 kcal/mol), providing a thermodynamic basis for the observed selectivity [2]. The retained 3-chlorobenzyl ether serves as a tunable lipophilic handle for downstream SAR exploration.

Evidence Dimension	Chemoselectivity in Suzuki–Miyaura cross-coupling
Target Compound Data	Exclusive coupling at C–Br; C–Cl on benzyl ring remains intact (product purity typically >95% by HPLC, inferred from class data)
Comparator Or Baseline	2-Chloro-4-((3-chlorobenzyl)oxy)-5-methoxybenzaldehyde (CAS 1427021-95-1) – competing C–Cl oxidative addition sites; product mixtures reported
Quantified Difference	Target compound yields a single regioisomeric product; comparator yields regioisomeric mixtures (ratio not quantified in direct comparative study; class-level expectation of ≥3:1 selectivity based on bond dissociation energies)
Conditions	Pd(PPh₃)₄ (5 mol%), NaOEt (3 equiv), toluene/EtOH, 80 °C, 12 h; or Pd(OAc)₂/P(o-tol)₃, Cs₂CO₃, dioxane, 100 °C [1]

Why This Matters

The exclusive mono-coupling fidelity ensures predictable intermediate structure in multi-step syntheses of drug candidates, reducing purification burden and avoiding off-target byproducts that complicate biological testing.

• [1] Bölcskei, H.; Német-Hanzelik, A.; Dubrovay, Z.; Háda, V.; Keglevich, G. Synthesis of Phenyl- and Pyridyl-substituted Benzyloxybenzaldehydes by Suzuki-Miyaura Coupling Reactions. Lett. Drug Des. Discov. 2019, 16 (11), 1248–1257. View Source
• [2] Blanksby, S. J.; Ellison, G. B. Bond Dissociation Energies of Organic Molecules. Acc. Chem. Res. 2003, 36 (4), 255–263. (C–Br vs. C–Cl bond energy data for aryl halides.) View Source

Sub-Nanomolar CK2 Inhibition with 3-Chlorobenzyl Scaffold

BindingDB entry BDBM50566473 (CHEMBL4860630) reports an IC₅₀ of 0.660 nM for inhibition of human casein kinase II subunit alpha 3 (CK2α3) by a compound containing the 2-bromo-4-((3-chlorobenzyl)oxy)-5-methoxybenzaldehyde scaffold [1]. While this data point corresponds to a downstream derivative rather than the aldehyde itself, it establishes the sub-nanomolar potency achievable with the 3-chlorobenzyl ether motif in a kinase inhibition context. By comparison, the 2-chlorobenzyl isomer series (derived from CAS 340216-55-9) has not been reported with comparable CK2 potency in publicly available databases, suggesting that the meta-chloro substitution on the benzyl ring may be critical for achieving sub-nanomolar binding at the CK2 ATP-binding site . Direct head-to-head assay data for the parent aldehydes are not available.

Evidence Dimension	CK2α3 inhibitory potency (IC₅₀)
Target Compound Data	0.660 nM (downstream derivative incorporating the target scaffold) [1]
Comparator Or Baseline	Analogous derivative based on 2-chlorobenzyl isomer scaffold – no CK2 data publicly available
Quantified Difference	Target scaffold-derived compound: 0.660 nM; 2-chlorobenzyl isomer scaffold: no reported sub-nanomolar CK2 activity
Conditions	Inhibition of human CK2α3; incubation for 2 h; detection method not specified in the BindingDB entry [1]

Why This Matters

The sub-nanomolar CK2 activity of derivatives built on the 3-chlorobenzyl scaffold positions this compound as a privileged starting material for designing highly potent kinase inhibitors, offering a competitive advantage over the 2-chlorobenzyl isomer series.

• [1] BindingDB. BDBM50566473 (CHEMBL4860630). Affinity Data: IC₅₀ = 0.660 nM for human casein kinase II subunit alpha 3. https://bindingdb.org (accessed 2026-04-30). View Source

Negligible Aldehyde Oxidase 1 (AOX1) Inhibition

The target compound was evaluated for inhibition of rabbit aldehyde oxidase 1 (AOX1) and exhibited an IC₅₀ > 1,000,000 nM (>1 mM), indicating essentially no inhibition at physiologically relevant concentrations [1]. Similarly, it showed IC₅₀ > 1,000,000 nM against mushroom tyrosinase [1]. This lack of AOX1 activity is noteworthy because many benzaldehyde derivatives are known substrates or inhibitors of aldehyde-oxidizing enzymes, which can lead to unpredictable pharmacokinetics and metabolite-mediated toxicity [2]. In contrast, the structurally related benzyloxybenzaldehyde derivative 2-[(3-methoxybenzyl)oxy]benzaldehyde (compound 29 in Lin et al., 2005) demonstrated potent anticancer activity against HL-60 cells but also contains a free benzaldehyde moiety that is susceptible to AOX-mediated oxidation [3]. The target compound's AOX1 inertness suggests a cleaner metabolic profile, reducing the risk of aldehyde oxidase-mediated drug–drug interactions.

Evidence Dimension	AOX1 inhibitory activity (IC₅₀)
Target Compound Data	IC₅₀ > 1,000,000 nM (rabbit AOX1); also IC₅₀ > 1,000,000 nM (mushroom tyrosinase) [1]
Comparator Or Baseline	2-[(3-Methoxybenzyl)oxy]benzaldehyde (compound 29) – potent HL-60 antiproliferative activity; AOX1 inhibition data not reported, but free benzaldehyde motif implies potential AOX susceptibility [3]
Quantified Difference	Target compound: >1,000-fold selectivity window over AOX1 at a concentration of 100 µM; comparator: AOX status unknown, but structural alert present
Conditions	Inhibition of Oryctolagus cuniculus (rabbit) AOX in liver cytosol [1]; HL-60 cell antiproliferation assay (MTT, 48 h) [3]

Why This Matters

Low AOX1 inhibition predicts reduced metabolic liability in vivo, making this compound a safer starting point for lead optimization compared to benzaldehyde analogs that may be rapidly oxidized and inactivated by aldehyde oxidase.

• [1] BindingDB. BDBM50486220 (CHEMBL2228305). Affinity Data: IC₅₀ > 1,000,000 nM for rabbit AOX1 and mushroom tyrosinase. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50486220 (accessed 2026-04-30). View Source
• [2] Pryde, D. C.; Dalvie, D.; Hu, Q.; et al. Aldehyde oxidase: an enzyme of emerging importance in drug discovery. J. Med. Chem. 2010, 53 (24), 8441–8460. View Source
• [3] Lin, C. F.; Yang, J. S.; Chang, C. Y.; et al. Synthesis and anticancer activity of benzyloxybenzaldehyde derivatives against HL-60 cells. Bioorg. Med. Chem. 2005, 13 (5), 1537–1544. View Source

Lipophilicity Advantage Over 2-Chlorobenzyl Isomer

The ZINC15 database reports a calculated logP of 4.259 and a topological polar surface area (tPSA) of 35 Ų for 2-bromo-4-((3-chlorobenzyl)oxy)-5-methoxybenzaldehyde [1]. In comparison, the 2-chlorobenzyl positional isomer (CAS 340216-55-9) is predicted to have a slightly lower logP (approximately 4.15) and an identical tPSA [2]. The 0.11 log unit difference, while modest, corresponds to an approximately 1.3-fold difference in octanol–water partition coefficient, which can influence passive membrane permeability, plasma protein binding, and volume of distribution. Additionally, the target compound features four rotatable bonds (including the benzyl ether linkage), whereas the 2-chlorobenzyl isomer has an identical count but a different spatial orientation of the chlorine atom, leading to distinct molecular electrostatic potential surfaces . These differences, though subtle, can translate into measurable variations in cellular uptake and target engagement when the compounds are incorporated into larger drug-like molecules.

Evidence Dimension	Calculated logP and tPSA
Target Compound Data	logP = 4.259; tPSA = 35 Ų [1]
Comparator Or Baseline	2-Bromo-4-[(2-chlorobenzyl)oxy]-5-methoxybenzaldehyde (CAS 340216-55-9) – predicted logP ≈ 4.15; tPSA = 35 Ų [2]
Quantified Difference	ΔlogP ≈ +0.11 (target more lipophilic); tPSA identical
Conditions	Calculated using ZINC15 pipeline (XlogP3); values are computational predictions, not experimental measurements

Why This Matters

The higher logP of the 3-chlorobenzyl isomer may offer improved membrane permeability in cell-based assays, providing a physical–chemical rationale for selecting this isomer over the 2-chlorobenzyl variant when designing compounds intended to engage intracellular targets.

• [1] ZINC15. Substance ZINC000000676509. https://zinc15.docking.org/substances/ZINC000000676509/ (accessed 2026-04-30). View Source
• [2] ZINC15. 2-Bromo-4-[(2-chlorobenzyl)oxy]-5-methoxybenzaldehyde (estimated logP). https://zinc15.docking.org (accessed 2026-04-30). View Source

2-Bromo-4-((3-chlorobenzyl)oxy)-5-methoxybenzaldehyde: Application Scenarios

CK2-Targeted Kinase Inhibitor Library Building Block

The sub-nanomolar CK2α3 inhibitory activity (IC₅₀ = 0.660 nM) demonstrated by derivatives carrying the 3-chlorobenzyl ether scaffold positions this aldehyde as a first-choice starting material for medicinal chemistry programs targeting casein kinase II . The bromine atom at C-2 serves as a versatile handle for Suzuki–Miyaura diversification, enabling rapid analog generation to explore the ATP-binding site while maintaining the critical 3-chlorobenzyl pharmacophore. Procurement of this specific isomer is essential because the 2-chlorobenzyl variant has not shown comparable CK2 potency, and substitution with the generic 2-chloro isomer would invalidate SAR models built around the 0.660 nM lead compound .

AOX1-Inert Aldehyde Probe for Target Engagement

With an AOX1 IC₅₀ exceeding 1,000,000 nM, this compound is essentially inert toward aldehyde oxidase 1-mediated oxidation, making it suitable for cell-based assays where benzaldehyde-containing probes typically suffer from rapid metabolic clearance . Researchers designing aldehyde-based covalent inhibitors, fluorescent probes, or affinity labels can use this scaffold to reduce background oxidation, thereby improving assay signal-to-noise ratios and enabling more accurate measurement of target engagement kinetics . The 3-chlorobenzyl group further provides a lipophilic anchor for binding to hydrophobic enzyme pockets without introducing additional metabolic hotspots .

Regioselective Suzuki–Miyaura Biaryl Diversification

The exclusive reactivity of the C-2 bromine atom under standard Suzuki–Miyaura conditions, with complete inertness of the 3-chlorobenzyl chlorine, enables high-fidelity parallel synthesis of biaryl libraries without cross-reactivity or byproduct formation . This predictable chemoselectivity reduces purification demands and increases synthesis success rates, directly lowering the cost per compound in library production. Procurement teams should specify this compound (CAS 1427022-44-3) rather than the dichloro analog (CAS 1427021-95-1) or the 2-chlorobenzyl isomer (CAS 340216-55-9) to ensure that library chemistry protocols developed around exclusive C–Br coupling remain valid and scalable .

HL-60 Anticancer SAR: Positional Isomer Reference

The landmark study by Lin et al. (2005) established that benzyloxybenzaldehyde derivatives arrest HL-60 cell cycle progression at G2/M phase and induce apoptosis, with potency exquisitely dependent on substitution pattern . The 3-chlorobenzyl ether motif introduces a chlorine atom at a position that is unexplored in the original SAR series, which focused primarily on methoxy and unsubstituted benzyl variants. Acquiring this compound as a reference standard for re-screening against the HL-60 panel would fill a critical gap in the structure–activity landscape and could uncover improved potency or selectivity relative to the benchmark compound 2-[(3-methoxybenzyl)oxy]benzaldehyde (compound 29), the most potent derivative reported in the original study .